Cas no 68957-63-1 (Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptyl)sulfonyl]-)

Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptyl)sulfonyl]- structure
68957-63-1 structure
Product Name:Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptyl)sulfonyl]-
CAS No:68957-63-1
MF:C11H8F15NO4S
MW:535.226574897766
CID:515381
PubChem ID:105456
Update Time:2025-04-19

Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-ethyl-N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptyl)sulfonyl]-
    • 2-[ethyl(1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptylsulfonyl)amino]acetic acid
    • N-ethyl-N-[(pentadecafluoroheptyl)sulphonyl]glycine
    • Glycine, N-ethyl-N-((1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-pentadecafluoroheptyl)sulfonyl)-
    • Glycine, N-ethyl-N-((pentadecafluoroheptyl)sulfonyl)-
    • N-Ethyl-N-((pentadecafluoroheptyl)sulfonyl)glycine
    • N-Ethyl-N-((pentadecafluoroheptyl)sulphonyl)glycine
    • EINECS 273-355-4
    • 68957-63-1
    • EtFHpSAA
    • IOQHTIQMCISFKB-UHFFFAOYSA-N
    • NS00011124
    • N-ethyl perfluorheptane sulfonamido acetic acid, n=7
    • Glycine, N-ethyl-N-[(pentadecafluoroheptyl)sulfonyl]-
    • DTXSID6071908
    • SCHEMBL7971831
    • Inchi: 1S/C11H8F15NO4S/c1-2-27(3-4(28)29)32(30,31)11(25,26)9(20,21)7(16,17)5(12,13)6(14,15)8(18,19)10(22,23)24/h2-3H2,1H3,(H,28,29)
    • InChI Key: IOQHTIQMCISFKB-UHFFFAOYSA-N
    • SMILES: S(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(N(CC(=O)O)CC)(=O)=O

Computed Properties

  • Exact Mass: 534.99344
  • Monoisotopic Mass: 534.9934513g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 814
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 74.68
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